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Compound of Interest

Compound Name: 18:1 Biotinyl Cap PE

Cat. No.: B15577187

Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap

biotinyl)). Adherence to these guidelines is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
18:1 Biotinyl Cap PE is a chemical compound that requires careful handling due to its

potential health hazards. The primary routes of exposure are ingestion, skin contact, and eye

contact.

Hazard Summary:
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Hazard Statement Classification

Harmful if swallowed[1][2] Acute toxicity, Oral (Category 4)[1]

Causes skin irritation[1] Skin irritation (Category 2)[1]

Causes serious eye irritation Eye irritation

May cause respiratory irritation -

May damage fertility or the unborn child Reproductive toxicity

May cause damage to organs through

prolonged or repeated exposure[1]
Specific target organ toxicity, repeated exposure

Mandatory Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 18:1 Biotinyl Cap PE, the following PPE must

be worn at all times:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact which

can cause irritation.

Body Protection Laboratory coat
Protects personal clothing from

contamination.

Respiratory Protection
Use in a chemical fume

hood[1]

Minimizes the risk of inhaling

dust or aerosols, which may

cause respiratory irritation.

Step-by-Step Operational Plan
This section outlines the procedural workflow for handling 18:1 Biotinyl Cap PE from receipt to

disposal.
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Receiving and Storage:

Inspect: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Storage: Store the compound in its original, tightly sealed container in a freezer at -20°C.[3]

[4][5][6] This product is shipped on dry ice and should be stored at the recommended

temperature immediately upon arrival.[4]

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

Handling and Preparation:

Work Area: All handling of 18:1 Biotinyl Cap PE, especially when in powdered form, must

be conducted in a designated chemical fume hood to control exposure.[1]

Personal Protective Equipment: Before handling, don the mandatory PPE as outlined in the

table above.

Weighing (if solid): If weighing the powdered form, do so within the chemical fume hood on a

tared weigh boat. Minimize the creation of dust.

Dissolving: When preparing solutions, add the solvent to the 18:1 Biotinyl Cap PE slowly to

avoid splashing.

Cross-Contamination: Avoid cross-contamination by using dedicated spatulas and

glassware.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.

Ingestion: If swallowed, wash out the mouth with water. Do NOT induce vomiting. Seek

immediate medical attention.[1]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[1]

Spills: In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite)

and place it in a sealed container for disposal.[1] Ventilate the area and wash the spill site

after material pickup is complete.

Disposal Plan
The disposal of 18:1 Biotinyl Cap PE and its associated waste must be handled as special

waste.

Waste Segregation:

Solid Waste: Collect all disposable materials that have come into contact with 18:1
Biotinyl Cap PE (e.g., gloves, weigh boats, pipette tips) in a dedicated, labeled hazardous

waste container.

Liquid Waste: Collect all solutions containing 18:1 Biotinyl Cap PE in a separate, labeled

hazardous liquid waste container. Do not pour down the drain.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the chemical name ("18:1 Biotinyl Cap PE"), and the associated hazards (e.g., "Toxic,"

"Irritant").

Licensed Disposal: Arrange for the disposal of all 18:1 Biotinyl Cap PE waste through a

licensed disposal company.[1] Consult with your institution's Environmental Health and

Safety (EHS) department to ensure compliance with all local, state, and federal regulations.

[1]

Quantitative Data Summary
Parameter Value Source

Storage Temperature -20°C [3][4][5][6]

Molecular Weight 1105.47 g/mol [2][4][7]

Purity >99% (TLC) [2][4]
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Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 18:1 Biotinyl
Cap PE.
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Safe Handling Workflow for 18:1 Biotinyl Cap PE
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Caption: Workflow for safe handling of 18:1 Biotinyl Cap PE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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